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Compound of Interest

Compound Name: Latifoline N-oxide

Cat. No.: B1605506

In-Depth Technical Guide: Latifoline N-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Latifoline N-oxide is a naturally occurring pyrrolizidine alkaloid N-oxide found in certain plant
species. As with other members of this class, it is of significant interest to the scientific
community due to its potential biological activities and toxicological profile. Pyrrolizidine alkaloid
N-oxides are generally considered to be less toxic than their corresponding tertiary alkaloids
but can be converted to their toxic counterparts in vivo. This guide provides a comprehensive
overview of the available technical information on Latifoline N-oxide, including its chemical
identity, and known biological context.

Chemical Identification and Properties

Latifoline N-oxide is the N-oxide derivative of Latifoline, a pyrrolizidine alkaloid. While a
specific CAS number for Latifoline N-oxide is not readily available in public databases, its
identity is established through its relationship with Latifoline.

Table 1: Chemical and Physical Properties
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Property Value SourcelJustification

Based on the molecular

formula of Latifoline
Molecular Formula C20H27NOs (C20H27NO7) with the addition

of one oxygen atom upon N-

oxidation.[1]

CAS Number Not explicitly assigned.

Parent Compound Latifoline

Parent CAS Number 6029-86-3 PubChem
Chemical Class Pyrrolizidine Alkaloid N-oxide

Natural Occurrence

Latifoline N-oxide has been identified as a natural constituent of Hackelia floribunda,
commonly known as the Western False Forget-Me-Not.[2][3] It co-occurs with its parent
alkaloid, Latifoline, in this plant species. The presence of pyrrolizidine alkaloids and their N-
oxides is a characteristic feature of many plants in the Boraginaceae family.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Latifoline N-oxide are
scarce in publicly accessible literature. However, general methods for the extraction and
analysis of pyrrolizidine alkaloid N-oxides from plant material can be applied.

General Extraction and Isolation of Pyrrolizidine Alkaloid
N-oxides from Plant Material

This protocol is a generalized procedure and may require optimization for specific plant
matrices.

o Extraction:

o Air-dried and powdered plant material is extracted with an appropriate solvent, typically
methanol or ethanol, at room temperature.
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o The extraction is repeated multiple times to ensure exhaustive recovery of the alkaloids.
o The combined extracts are filtered and concentrated under reduced pressure.
» Acid-Base Partitioning:

o The crude extract is acidified with an aqueous acid solution (e.g., 0.5 M H2S04) and
partitioned with a non-polar organic solvent (e.g., chloroform or dichloromethane) to
remove lipids and other non-basic compounds.

o The aqueous acidic layer, containing the protonated alkaloids and N-oxides, is collected.
e Reduction of N-oxides (for analysis of total alkaloids):

o To determine the total alkaloid content, a portion of the acidic extract can be treated with a
reducing agent, such as zinc dust, to convert the N-oxides to their corresponding tertiary
alkaloids.

¢ Isolation and Purification:

o The aqueous extract (containing either the N-oxides or the reduced tertiary alkaloids) is
made basic with a base like ammonia or sodium carbonate.

o The alkaloids are then extracted into an organic solvent (e.g., chloroform).
o The organic extract is dried over anhydrous sodium sulfate, filtered, and concentrated.

o Final purification is typically achieved using chromatographic techniques such as column
chromatography on silica gel or alumina, followed by preparative thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

Biological Activity and Signaling Pathways

Specific studies on the biological activity and signaling pathways of Latifoline N-oxide are
limited. However, the biological effects of pyrrolizidine alkaloid N-oxides as a class have been
investigated.
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Pyrrolizidine alkaloid N-oxides are generally considered to be less toxic than their
corresponding tertiary pyrrolizidine alkaloids. The primary concern regarding their toxicity stems
from their potential metabolic conversion back to the tertiary alkaloids, which can then be
metabolized in the liver to reactive pyrrolic esters. These reactive metabolites are capable of
alkylating cellular macromolecules, including DNA and proteins, leading to cytotoxicity,
genotoxicity, and carcinogenicity.

The cytotoxicity of various dehydropyrrolizidine alkaloids and their N-oxides has been
compared, with the N-oxides generally showing significantly lower cytotoxicity at similar
concentrations.

Logical Relationship of Pyrrolizidine Alkaloid N-oxide
Toxicity

Metabolic Reduction Hepatic Alkylation of
.g., gut microbiota, liver enzymes; Tertiary Pyrrolizidine CYP450 enzymes) Reactive Pyrrolic macromolecules Cellular Damage
Alkaloid (e.g., Latifoline) Metabolites (Hepatotoxicity, Genotoxicity)

Pyrrolizidine Alkaloid
N-oxide (e.g., Latifoline N-oxide)

Click to download full resolution via product page

Caption: Metabolic activation pathway of pyrrolizidine alkaloid N-oxides.

Conclusion

Latifoline N-oxide is a pyrrolizidine alkaloid N-oxide with a confirmed natural source but
limited detailed characterization in the public domain. Its molecular formula is inferred to be
C20H27NOs based on its parent compound, Latifoline. While specific data on its biological
activity is lacking, its toxicological profile is expected to align with that of other pyrrolizidine
alkaloid N-oxides, being of lower direct toxicity than the corresponding tertiary alkaloid but
capable of metabolic activation to toxic species. Further research is required to fully elucidate
the chemical, pharmacological, and toxicological properties of Latifoline N-oxide to better
assess its potential impact on human and animal health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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